Cas no 81760-42-1 (Benzenesulfonamide, 3-(2-aminoethyl)- (9CI))

• Product Name: Benzenesulfonamide, 3-(2-aminoethyl)- (9CI)
• CAS No: 81760-42-1
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 1022939
• PubChem ID: 45080652
• Update Time: 2025-04-20

Benzenesulfonamide, 3-(2-aminoethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-(2-aminoethyl)- (9CI)
• 3-(2-aminoethyl)benzenesulfonamide
• SCHEMBL3735049
• 3-(2-Aminoethyl)benzene-1-sulfonamide
• BENZENESULFONAMIDE, 3-(2-AMINOETHYL)-
• DTXSID00664065
• AKOS022530971
• EN300-378874
• 81760-42-1
• DB-274179

• Inchi： 1S/C8H12N2O2S/c9-5-4-7-2-1-3-8(6-7)13(10,11)12/h1-3,6H,4-5,9H2,(H2,10,11,12)
• InChI Key： LVLOPTDNFFBZEJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)CCN)(N)(=O)=O

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides